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Compound of Interest

Compound Name: MI-503

Cat. No.: B15623653 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for MI-503 is not publicly available. This guide

is formulated based on general best practices for handling potent, novel research compounds

and should be used to supplement a thorough, site-specific risk assessment. Always consult

with your institution's Environmental Health and Safety (EHS) department for guidance.

MI-503 is a potent and selective small molecule inhibitor of the menin-MLL interaction. As with

any potent, biologically active compound with unknown long-term health effects, it must be

handled with care to minimize exposure. The following procedural guidance is intended for

researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
The appropriate level of PPE is dictated by the nature of the handling activity and the physical

form of the compound. A risk assessment should always precede any work with MI-503.[1]
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Solid Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a certified respirator within a

chemical fume hood.-

Disposable solid-front lab coat

with tight-fitting cuffs.- Double

nitrile gloves.- Disposable

sleeves.- Safety glasses or

goggles (if not using a full-face

respirator).

High risk of aerosolization and

inhalation of potent powder.

Full respiratory and skin

protection is crucial to prevent

exposure.[1][2]

Solution Preparation

- Work within a certified

chemical fume hood or other

ventilated enclosure.- Lab

coat.- Safety glasses with side

shields or chemical splash

goggles.- Chemical-resistant

nitrile gloves.

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

Engineering controls are the

primary protection.[1]

In Vitro / In Vivo Dosing

- Lab coat.- Safety glasses.-

Appropriate chemical-resistant

gloves.

Focus on preventing skin and

eye contact. The specific

procedure will dictate the level

of containment required.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is essential for safely handling MI-503 from receipt to disposal.

Pre-Handling:

Conduct a thorough risk assessment for the planned experiment.[3][4]

Ensure all necessary PPE is available and personnel are trained in its proper use.

Designate a specific area for handling MI-503, preferably within a chemical fume hood.[5]
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Prepare all necessary equipment and waste containers in the designated area before

handling the compound.

Handling the Compound:

Weighing: If handling the solid form, weigh the minimum quantity required for the

procedure inside a ventilated balance enclosure or chemical fume hood to minimize the

risk of powder dispersal.[5]

Dissolving: Prepare solutions within a chemical fume hood. Add solvent to the solid

compound slowly to avoid splashing. MI-503 is soluble in DMSO.[6]

Post-Handling:

Decontamination: Thoroughly decontaminate all work surfaces and equipment that came

into contact with MI-503. The appropriate decontamination solution will depend on the

solvent used and institutional guidelines.

PPE Removal: Doff PPE carefully in the correct sequence to avoid self-contamination.[1]

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[5][7]

Disposal Plan
All materials contaminated with MI-503 must be treated as hazardous chemical waste.[6]
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Waste Type Disposal Procedure Rationale

Unused/Expired Solid

Compound

- Collect in a clearly labeled,

sealed, and compatible

container.- Label as

"Hazardous Waste" with the

full chemical name.- Dispose

of through your institution's

certified hazardous waste

program.

Prevents environmental

contamination and accidental

exposure. Do not dispose of in

regular trash or down the

drain.[1][6]

Contaminated Labware (e.g.,

pipette tips, vials)

- Collect in a designated,

puncture-resistant, and sealed

container.- Label as

"Hazardous Waste" with the

chemical name.- Do not overfill

waste containers.

Minimizes handling of

contaminated items and

prevents injury.

Contaminated PPE (e.g.,

gloves, lab coat)

- Carefully place in a sealed

bag or container labeled as

hazardous waste immediately

after use.

Assumes all disposable items

that have come into contact

with the compound are

contaminated.[1]

Liquid Waste (Aqueous and

Solvent-based)

- Collect in a sealed, labeled,

and compatible container.- Do

not mix with other waste

streams unless compatibility is

confirmed.- Arrange for pickup

via your institution's EHS

department.

Prevents the release of the

potent compound into the

wastewater system. The first

rinsate from cleaning

glassware should also be

collected as hazardous waste.

[6]

Experimental Workflow for Safe Handling
The following diagram outlines the critical steps for safely handling a potent research

compound like MI-503.
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Preparation

Handling (in Containment)

Post-Handling

Disposal

1. Conduct Risk Assessment

2. Designate Handling Area

3. Don Appropriate PPE

4. Weigh Compound

5. Prepare Solution

6. Perform Experiment

7. Decontaminate Surfaces & Equipment

8. Segregate & Label Waste

9. Doff PPE Correctly

10. Secure Waste Storage

11. Arrange EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of potent compounds like MI-503.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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